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Compound of Interest

Diphenyl(2-
Compound Name:
(triethoxysilyl)ethyl)phosphine

Cat. No.: B093864

This guide provides the fundamental molecular characteristics of Diphenyl(2-
(triethoxysilyl)ethyl)phosphine, a compound relevant to researchers and professionals in
drug development and chemical synthesis.

Core Molecular Data

The essential molecular details for Diphenyl(2-(triethoxysilyl)ethyl)phosphine are its
molecular formula and molecular weight. These values are critical for stoichiometric
calculations in experimental protocols and for the characterization of the compound.

The molecular formula of Diphenyl(2-(triethoxysilyl)ethyl)phosphine is C20H2903PSi.[1][2]
[3][4] This formula indicates that each molecule is composed of 20 carbon atoms, 29 hydrogen
atoms, 3 oxygen atoms, 1 phosphorus atom, and 1 silicon atom.

The molecular weight of the compound is approximately 376.5 g/mol .[3][4][5][6] Minor
variations in this value may be reported depending on the source, for instance, 376.50 g/mol or
376.51 g/mol , which are due to differences in the isotopic weights used for calculation.[1][2]

Quantitative Molecular Information

For ease of reference and comparison, the key quantitative data for Diphenyl(2-
(triethoxysilyl)ethyl)phosphine are summarized in the table below.
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Property Value

Molecular Formula C20H2903PSI[1][2]I3][4]
Molecular Weight 376.5 g/mol [3][4][5][6]
Exact Mass 376.16235831 Da[1][5]
CAS Number 18586-39-5[1][2][3][6]
Density 1.05 g/mL[1][3]

Boiling Point 182 °C[1][3]

Flash Point 134 °C[1][3]

Logical Relationship of Molecular Properties

The molecular formula is the foundation from which the molecular weight is calculated. The
diagram below illustrates this simple, direct relationship.

Molecular Formula
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Caption: Relationship between Molecular Formula and Molecular Weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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